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Compound of Interest

Compound Name: Dimethyl Octafluoroadipate
CAS No.: 3107-98-0
Cat. No.: B1333788

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl Octafluoroadipate, a
fluorinated organic compound with significant potential in materials science and as a synthetic
building block. This document details its molecular structure, physicochemical properties, and
key applications, with a focus on its role in the synthesis of fluorinated polymers. Detailed
experimental protocols and characterization data are provided to support researchers in their
practical applications of this compound.

Chemical Identity and Molecular Structure

Dimethyl Octafluoroadipate is the dimethyl ester of octafluoroadipic acid. Its structure is
characterized by a central perfluorinated four-carbon chain flanked by two methyl ester groups.

The key identifiers for this compound are summarized in the table below.
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Identifier Value

IUPAC Name dimethyl 2,2,3,3,4,4,5,5-octafluorohexanedioate
Dimethyl perfluoroadipate, Octafluoroadipic acid

Synonyms )
dimethyl ester

CAS Number 3107-98-0

Molecular Formula CsHeFsOa

Molecular Weight 318.12 g/mol

The presence of the eight fluorine atoms imparts unique properties to the molecule, including
high thermal stability and distinct reactivity compared to its non-fluorinated analog, dimethyl
adipate.

Physicochemical and Spectroscopic Data

The physicochemical properties of Dimethyl Octafluoroadipate are presented in the table
below, offering a clear comparison of its key characteristics.

Property Value

Appearance Colorless liquid

Boiling Point 120-123 °C at 15 mmHg
Density 1.55 g/cm3

Refractive Index 1.3475

Spectroscopic Analysis

Mass Spectrometry: The mass spectrum of Dimethyl Octafluoroadipate provides confirmation
of its molecular weight and insights into its fragmentation pattern. The molecular ion peak
([M]*) is observed at m/z 318, corresponding to its molecular weight of 318.12 g/mol .[1]
Common fragmentation patterns involve the loss of a methoxy group (-OCHs), resulting in a
fragment at m/z 287, and cleavage of the perfluorinated carbon chain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. Buy Dimethyl Octafluoroadipate | 3107-98-0 [smolecule.com]

o To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl
Octafluoroadipate: Structure, Properties, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1333788/docs#an-in-depth-
technical-guide-to-dimethyl-octafluoroadipate-structure-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s755508
https://www.benchchem.com/product/b1333788/docs#an-in-depth-technical-guide-to-dimethyl-octafluoroadipate-structure-properties-and-applications
https://www.benchchem.com/product/b1333788/docs#an-in-depth-technical-guide-to-dimethyl-octafluoroadipate-structure-properties-and-applications
https://www.benchchem.com/product/b1333788/docs#an-in-depth-technical-guide-to-dimethyl-octafluoroadipate-structure-properties-and-applications
https://www.benchchem.com/product/b1333788/docs#an-in-depth-technical-guide-to-dimethyl-octafluoroadipate-structure-properties-and-applications
https://www.benchchem.com/product/b1333788?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

